N-(4-methylphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C19H17N3O2/c1-14-7-9-16(10-8-14)20-18(23)13-22-19(24)12-11-17(21-22)15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,20,23)
• InChI Key: HPNOQQPUNDBJQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

N-(4-methylphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide, also known as N4-methylphenyl-2-phenyl-6-oxo-3-pyridazin-1-ylacetamide, is a chemical compound with a wide range of applications in scientific research. It has been used in a variety of experiments, including those related to drug design, protein-protein interactions, and enzyme inhibition. This compound has a unique structure and properties, making it an attractive target for further research.

Mechanism of Action

N-(4-methylphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide has a unique structure and properties that make it an attractive target for further research. It has been shown to bind to a variety of target proteins, including those involved in drug metabolism, enzyme inhibition, and protein-protein interactions. It has also been shown to interact with enzymes, leading to inhibition of their activity.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects in laboratory experiments. In drug design experiments, it has been shown to bind to a variety of target proteins, leading to inhibition of their activity. In enzyme inhibition experiments, it has been shown to bind to enzymes, leading to inhibition of their activity. Additionally, it has been shown to interact with proteins involved in protein-protein interactions, leading to changes in their structure and function.

Advantages and Limitations for Lab Experiments

N-(4-methylphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide has a number of advantages and limitations for laboratory experiments. One advantage of this compound is its unique structure and properties, which make it an attractive target for further research. Additionally, it is relatively easy to synthesize and can be used in a variety of experiments. However, it can be difficult to obtain in large quantities and is relatively expensive, which can limit its use in some experiments.

Future Directions

For research could include further exploration of its mechanism of action and its use in drug design experiments. Additionally, further research could explore its use in protein-protein interactions, enzyme inhibition, and other biochemical and physiological experiments. Additionally, further research could explore its use in the development of new drugs and other therapeutic compounds. Finally, further research could explore its potential applications in other areas, such as biotechnology and nanotechnology.

Synthesis Methods

N-(4-methylphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide can be synthesized through a variety of methods. The most commonly used method is the reaction of 4-methylphenyl isocyanate with 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl acetamide, which yields the desired compound in high yields. Other methods include the reaction of 4-methylphenyl isocyanate with 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl acetate or the reaction of 4-methylphenyl isocyanate with 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl chloride.

Scientific Research Applications

N-(4-methylphenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide has a wide range of applications in scientific research. It has been used in drug design experiments to study the interactions between drugs and target proteins. It has also been used in enzyme inhibition experiments to study the inhibition of enzymes by small molecules. Additionally, it has been used in protein-protein interactions experiments to study the binding of proteins to one another.